Cas no 125713-87-3 (1-(2-methoxyethyl)pyridinium)

• Product Name: 1-(2-methoxyethyl)pyridinium
• CAS No: 125713-87-3
• MF: C₈H₁₂NO
• MW: 138.186982154846
• CID: 897006
• PubChem ID: 145574
• Update Time: 2025-04-19

1-(2-methoxyethyl)pyridinium Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)pyridinium
• 1-(2-methoxyethyl)-2H-pyridine
• 1-(2-methoxyethyl)pyridine

• Inchi： 1S/C8H12NO/c1-10-8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3/q+1
• InChI Key： LOPCHXHUZUVFEV-UHFFFAOYSA-N
• SMILES： O(C)CC[N+]1C=CC=CC=1

Computed Properties

• Exact Mass: 138.09196
• Monoisotopic Mass: 138.091889006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives